Cas no 10408-85-2 (N-Methylindan-2-amine Hydrochloride)

• Product Name: N-Methylindan-2-amine Hydrochloride
• CAS No: 10408-85-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD22666484
• CID: 1016489
• Update Time: 2025-06-13

N-Methylindan-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2,3-dihydro-1H-inden-2-amine hydrochloride
• 2,3-dihydro-1H-inden-2-yl(methyl)amine(HCl)
• N-methyl-2-AI (hydrochloride)
• N-Methyl-2-indanamine hydrochloride (1:1)
• N-Methylindan-2-amine Hydrochloride
• SPID
• [2-(methylamino)ethyl]phosphonic acid
• 2-(methylamino)indan hydrochloride
• 2-Methylaminoethylphosphonate
• 2-methylaminoethylphosphonic acid
• 2-methylaminoindan hydrochloride
• 2-N-Meth
• 2-N-Methylaminoethylphosphorigsaeure
• AC1L5U2S
• AC1Q6RQC
• C05679
• CHEBI:7328
• CTK4C4764
• indan-2-yl-methyl-amine, hydrochloride
• N-Monomethyl-2-aminoethylphosphonate
• 2,3-Dihydro-N-methyl-1H-inden-2-amine hydrochloride
• N-Methyl-2-AIhydrochloride
• N-Methyl-2-aminoindane Hydrochloride
• N-methyl-2,3-dihydro-1H-inden-2-amine;hydrochloride
• 2,3-Dihydro-1H-inden-2-yl(methyl)amine hydrochloride
• 0955AA
• AK119636
• AX8245052
• 2,3-Dihydro-1H-inden-2-y

• MDL： MFCD22666484
• Inchi： 1S/C10H13N.ClH/c1-11-10-6-8-4-2-3-5-9(8)7-10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： HXNHHRJNFKMLPP-UHFFFAOYSA-N
• SMILES： Cl.N(C)C1CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: 230-233 ºC

Additional information on N-Methylindan-2-amine Hydrochloride

Professional Introduction to N-Methylindan-2-amine Hydrochloride (CAS No. 10408-85-2)

N-Methylindan-2-amine Hydrochloride, a compound with the chemical name N-Methylindan-2-amine Hydrochloride and CAS number 10408-85-2, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and pharmacological properties. This compound belongs to the class of indan derivatives, which are known for their diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of N-Methylindan-2-amine Hydrochloride consists of a benzene ring fused with a cyclopentane ring, with an amine group at the 2-position and a methyl group at the 1-position. This specific arrangement contributes to its distinct chemical reactivity and potential biological interactions. The presence of the amine functional group allows for further derivatization, enabling the creation of more complex molecules with tailored properties.

In recent years, N-Methylindan-2-amine Hydrochloride has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research has been its role as a precursor in the synthesis of serotonin receptor modulators. Serotonin, also known as 5-hydroxytryptamine (5-HT), is a neurotransmitter that plays a crucial role in regulating mood, sleep, appetite, and cognitive functions. Modulators of serotonin receptors have been widely used in the treatment of depression, anxiety disorders, and other neurological conditions.

Recent studies have highlighted the importance of N-Methylindan-2-amine Hydrochloride in developing novel serotonin receptor ligands. For instance, researchers have explored its use in creating compounds that selectively target specific serotonin receptors, such as 5-HT1A and 5-HT2A receptors. These selective ligands are particularly valuable because they can modulate serotonin activity without causing off-target effects, thereby improving therapeutic efficacy and reducing side effects.

Another area where N-Methylindan-2-amine Hydrochloride has shown promise is in the development of antipsychotic agents. Antipsychotics are medications primarily used to treat schizophrenia and other psychotic disorders. The indan derivative framework is known to possess properties that can interact with dopamine receptors, which are central to the mechanisms of action of antipsychotic drugs. By leveraging the structural features of N-Methylindan-2-amine Hydrochloride, researchers have been able to design molecules that exhibit potent antipsychotic activity.

The synthesis of N-Methylindan-2-amine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include reductive amination followed by salt formation. The choice of reagents and reaction conditions can significantly impact the final product's quality and suitability for further applications.

In addition to its pharmaceutical applications, N-Methylindan-2-amine Hydrochloride has also been investigated for its potential role in materials science. Its unique structural properties make it a candidate for developing novel polymers and coatings with enhanced mechanical strength and thermal stability. These materials could find applications in various industrial sectors, including aerospace and automotive manufacturing.

The growing interest in N-Methylindan-2-amine Hydrochloride has led to several patents being filed by pharmaceutical companies aiming to commercialize derivatives of this compound. These patents often cover novel synthetic methods and new applications for the compound in drug development. The continued research into this molecule underscores its significance as a building block in modern medicinal chemistry.

Future studies on N-Methylindan-2-amine Hydrochloride are likely to focus on expanding its therapeutic applications and exploring new synthetic pathways that improve efficiency and sustainability. Advances in computational chemistry and artificial intelligence are expected to play a significant role in accelerating these efforts by predicting novel derivatives with enhanced pharmacological properties.

In conclusion, N-Methylindan-2-amine Hydrochloride (CAS No. 10408-85-2) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing molecules with diverse biological activities. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in the development of innovative therapies and materials.